Cas no 126765-25-1 (β-D-Galactopyranoside, 2-[2-(2-azidoethoxy)ethoxy]ethyl, 2,3,4,6-tetraacetate)

• Product Name: β-D-Galactopyranoside, 2-[2-(2-azidoethoxy)ethoxy]ethyl, 2,3,4,6-tetraacetate
• CAS No: 126765-25-1
• MF: C₂₀H₃₁N₃O₁₂
• MW: 505.473046541214
• CID: 4465232
• PubChem ID: 11577020
• Update Time: 2025-06-28

β-D-Galactopyranoside, 2-[2-(2-azidoethoxy)ethoxy]ethyl, 2,3,4,6-tetraacetate Chemical and Physical Properties

Names and Identifiers

• β-D-Galactopyranoside, 2-[2-(2-azidoethoxy)ethoxy]ethyl, 2,3,4,6-tetraacetate
• [(2R,3S,4S,5R,6R)-3,4,5-triacetyloxy-6-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]oxan-2-yl]methyl acetate
• I_a_-D-Galactopyranoside, 2-[2-(2-azidoethoxy)ethoxy]ethyl, 2,3,4,6-tetraacetate
• DLTVNCZYHKTWGV-LCWAXJCOSA-N
• b-D-Galactopyranoside, 2-[2-(2-azidoethoxy)ethoxy]ethyl,2,3,4,6-tetraacetate
• 1-Azido-3,6-dioxaoct-8-yl 2,3,4,6-tetra-O-acetyl-beta-D-galactopyranoside
• 2,3,4,6-TETRA-O-ACETYL-BETA-D-GALACTOPYRANOSYL PEG3-AZIDE
• 126765-25-1
• β-Gal-PEG3-azide tetraacetate
• β-D-Gal-PEG3-azide tetraacetate

• Inchi： 1S/C20H31N3O12/c1-12(24)31-11-16-17(32-13(2)25)18(33-14(3)26)19(34-15(4)27)20(35-16)30-10-9-29-8-7-28-6-5-22-23-21/h16-20H,5-11H2,1-4H3/t16-,17+,18+,19-,20-/m1/s1
• InChI Key： DLTVNCZYHKTWGV-LCWAXJCOSA-N
• SMILES： O([C@@H]1[C@H]([C@H](OCCOCCOCCN=[N+]=[N-])O[C@H](COC(=O)C)[C@@H]1OC(=O)C)OC(=O)C)C(=O)C

Computed Properties

• Exact Mass: 505.19077343Da
• Monoisotopic Mass: 505.19077343Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 35
• Rotatable Bond Count: 19
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 156Ų

Additional information on β-D-Galactopyranoside, 2-[2-(2-azidoethoxy)ethoxy]ethyl, 2,3,4,6-tetraacetate

Comprehensive Overview of β-D-Galactopyranoside, 2-[2-(2-azidoethoxy)ethoxy]ethyl, 2,3,4,6-tetraacetate (CAS No. 126765-25-1)

The compound β-D-Galactopyranoside, 2-[2-(2-azidoethoxy)ethoxy]ethyl, 2,3,4,6-tetraacetate (CAS No. 126765-25-1) is a highly specialized glycoside derivative with significant applications in bioconjugation, chemical biology, and drug discovery. Its unique structure, featuring a galactopyranoside core modified with azidoethoxy and tetraacetate groups, makes it a versatile tool for researchers exploring carbohydrate chemistry and click chemistry reactions. The compound's CAS number 126765-25-1 is often searched in academic and industrial databases, reflecting its growing importance in biomedical research.

One of the most notable features of this compound is its compatibility with Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This property has made it a popular choice for labeling and imaging studies, particularly in glycobiology and cell surface engineering. Researchers frequently inquire about its synthetic protocols, solubility, and stability, as these factors are critical for experimental success. The tetraacetate groups provide protection for the hydroxyl moieties, ensuring the compound's stability during storage and handling.

In recent years, the demand for azide-functionalized compounds like β-D-Galactopyranoside, 2-[2-(2-azidoethoxy)ethoxy]ethyl, 2,3,4,6-tetraacetate has surged due to their role in proteomics and glycomics. The compound's azido group allows for efficient conjugation with alkyne-tagged probes, enabling the study of protein-glycan interactions and cellular uptake mechanisms. This aligns with the current trend in precision medicine, where understanding molecular recognition is key to developing targeted therapies.

Another area of interest is the compound's potential in vaccine development. The galactopyranoside moiety mimics natural carbohydrate antigens, making it a candidate for glycoconjugate vaccines. With the global focus on infectious disease prevention, researchers are exploring its utility in designing immunogenic carriers. The CAS 126765-25-1 is often cross-referenced with studies on adjuvants and immune response modulation, highlighting its interdisciplinary relevance.

From a synthetic chemistry perspective, the compound's multi-step synthesis and purification are topics of frequent discussion. Optimizing the yield and purity of β-D-Galactopyranoside, 2-[2-(2-azidoethoxy)ethoxy]ethyl, 2,3,4,6-tetraacetate is crucial for large-scale applications. Common queries include the choice of protecting groups, reaction conditions, and analytical techniques for characterization. These details are vital for pharmaceutical chemists and material scientists working on biocompatible materials.

The compound also finds use in diagnostic assays, particularly those involving lectin binding and carbohydrate arrays. Its azido functionality enables the creation of biosensors for detecting pathogen adhesion or cancer biomarkers. This application is especially relevant in the era of point-of-care testing, where rapid and accurate diagnostics are in high demand. The CAS number 126765-25-1 is increasingly associated with nanotechnology and biointerface engineering.

In conclusion, β-D-Galactopyranoside, 2-[2-(2-azidoethoxy)ethoxy]ethyl, 2,3,4,6-tetraacetate (CAS No. 126765-25-1) is a multifaceted compound with broad applications in life sciences and materials research. Its click chemistry compatibility, glycosylation potential, and diagnostic utility make it a valuable asset for modern scientific inquiry. As research continues to evolve, this compound is poised to play an even greater role in advancing biomedical innovations.